n[2(1Adamantyl)ethyl]2(4methoxyphenoxy)acetamide

• Molecular Formula: C21H29NO3
• Molecular Weight: 343.5 g/mol
• IUPAC Name: N-[2-(1-adamantyl)ethyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C21H29NO3/c1-24-18-2-4-19(5-3-18)25-14-20(23)22-7-6-21-11-15-8-16(12-21)10-17(9-15)13-21/h2-5,15-17H,6-14H2,1H3,(H,22,23)
• InChI Key: AOEQJRKJXWIGNJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NCCC23CC4CC(C2)CC(C4)C3

Description

N-[2-(ADAMANTAN-1-YL)ETHYL]-2-(4-METHOXYPHENOXY)ACETAMIDE is a synthetic compound that belongs to the class of adamantane derivatives Adamantane is a polycyclic hydrocarbon with a unique cage-like structure, which imparts significant stability and rigidity to its derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(ADAMANTAN-1-YL)ETHYL]-2-(4-METHOXYPHENOXY)ACETAMIDE typically involves the reaction of adamantanecarboxylic acid with appropriate amines and phenoxyacetyl chloride. The reaction conditions often include the use of solvents like dichloromethane or tetrahydrofuran, and catalysts such as triethylamine or pyridine to facilitate the reaction. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete conversion of reactants to the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity products suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

N-[2-(ADAMANTAN-1-YL)ETHYL]-2-(4-METHOXYPHENOXY)ACETAMIDE undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride to yield reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Common reagents used